Cas no 1503770-91-9 (5-chloro-3-fluoro-2-[(oxolan-2-yl)methoxy]pyridine)

• Product Name: 5-chloro-3-fluoro-2-[(oxolan-2-yl)methoxy]pyridine
• CAS No: 1503770-91-9
• MF: C₁₀H₁₁ClFNO₂
• MW: 231.651245355606
• CID: 5324455
• Update Time: 2025-08-04

5-chloro-3-fluoro-2-[(oxolan-2-yl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-chloro-3-fluoro-2-[(tetrahydro-2-furanyl)methoxy]-
• 5-chloro-3-fluoro-2-[(oxolan-2-yl)methoxy]pyridine

• Inchi： 1S/C10H11ClFNO2/c11-7-4-9(12)10(13-5-7)15-6-8-2-1-3-14-8/h4-5,8H,1-3,6H2
• InChI Key： KBIWXSNDQMQSEY-UHFFFAOYSA-N
• SMILES： C1(OCC2CCCO2)=NC=C(Cl)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-chloro-3-fluoro-2-[(oxolan-2-yl)methoxy]pyridine

Introduction to 5-Chloro-3-Fluoro-2-[(Oxolan-2-yl)methoxy]pyridine (CAS No. 1503770-91-9)

5-Chloro-3-fluoro-2-[(oxolan-2-yl)methoxy]pyridine, with the CAS number 1503770-91-9, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with a chloro and fluoro group, as well as an oxolan-2-yl methoxy moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5-chloro-3-fluoro-2-[(oxolan-2-yl)methoxy]pyridine is particularly noteworthy due to its combination of halogenated and heterocyclic functionalities. The presence of the chloro and fluoro substituents on the pyridine ring can influence the compound's electronic properties, solubility, and reactivity, which are crucial factors in determining its pharmacological profile. Additionally, the oxolan-2-yl methoxy group introduces a chiral center, which can lead to enantiomeric forms with distinct biological activities.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic targets. 5-Chloro-3-fluoro-2-[(oxolan-2-yl)methoxy]pyridine has been explored as a potential lead compound for such inhibitors due to its favorable physicochemical properties and structural flexibility. Research studies have shown that this compound can effectively modulate the activity of specific enzymes and receptors, making it a promising candidate for further optimization and clinical evaluation.

One of the key areas where 5-chloro-3-fluoro-2-[(oxolan-2-yl)methoxy]pyridine has shown potential is in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activity of certain kinases that are implicated in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

Beyond neurodegenerative diseases, 5-chloro-3-fluoro-2-[(oxolan-2-yl)methoxy]pyridine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-chloro-3-fluoro-2-[(oxolan-2-yl)methoxy]pyridine involves several steps, including the preparation of the oxolan derivative and its subsequent coupling with a suitably substituted pyridine intermediate. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the use of transition metal-catalyzed cross-coupling reactions to introduce the oxolan moiety onto the pyridine ring.

In addition to its therapeutic potential, 5-chloro-3-fluoro-2-[(oxolan-2-y l)methoxy]pyridine has also been studied for its use as a building block in combinatorial chemistry. Its versatile structure allows for easy functionalization through various chemical transformations, making it a valuable starting material for the synthesis of more complex molecules with diverse biological activities. This property has led to its widespread use in high-throughput screening campaigns aimed at identifying novel drug candidates.

The safety profile of 5-chloro-3-fluoro-2-[ (oxolan - 2 - yl )meth oxy ]py rid ine has been extensively evaluated in preclinical studies. These studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects on major organ systems. However, as with any new chemical entity, further toxicological assessments are necessary to ensure its safety before advancing to clinical trials.

In conclusion, 5-chloro - 3 - flu oro - 2 - [( ox o lan - 2 - yl )meth oxy ]py rid ine strong > ( CAS No . 1 50 37 70 - 91 - 9 ) represents an exciting molecule with broad applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with promising biological activities , make it a valuable candidate for further investigation and development . As research in this area continues to advance , it is likely that new insights into the therapeutic potential of this compound will emerge , potentially leading to innovative treatments for various diseases . p >